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A comprehensive guide for researchers, scientists, and drug development professionals on the
bioactivities of two putative human pheromones, estratetraenol and androstadienone. This
document provides a comparative analysis of their effects, supported by experimental data,
detailed methodologies, and visual representations of proposed signaling pathways and
experimental workflows.

Introduction

Estratetraenol and androstadienone are two endogenous steroids that have been extensively
studied as potential human pheromones.[1] Estratetraenol, an estrogen-like steroid, is
primarily associated with females, having first been identified in the urine of pregnant women.
[2] Conversely, androstadienone, a testosterone derivative, is found in higher concentrations in
male sweat and is considered a putative male pheromone.[3] Both compounds are purported to
influence mood, behavior, and physiological arousal in a sex-specific manner, although the
scientific community continues to debate the extent and significance of these effects.[4][5] This
guide provides a detailed comparative analysis of the current scientific understanding of
estratetraenol and androstadienone.

Comparative Effects on Human Behavior and
Physiology
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The effects of estratetraenol and androstadienone have been investigated across various

domains, including mood, perception of attractiveness, social cognition, and physiological

arousal. The following tables summarize the key quantitative findings from several notable

studies.

Table 1: Effects on Mood

Compound

Study

Participants

Key Findings

Androstadienone

Jacob & McClintock,
2000[6]

10 men, 10 women

Increased positive
stimulated mood in
women; decreased it

in men.

Lundstrom et al.,
2003[7]

Women

Increased feelings of

being focused.

Lundstrom & Olsson,
2005[8]

37 women

Modulated mood in a
positive direction, but
only when the
experimenter was

male.

Estratetraenol

Jacob & McClintock,
2000[6]

10 men, 10 women

Increased positive
stimulated mood in
women; decreased it

in men.

Table 2: Effects on Perception of Attractiveness
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Compound Study

Participants Key Findings

Androstadienone Saxton et al., 2008[4]

Men were rated as
more attractive by
women exposed to
androstadienone

66 men, 54 women )

) (mean rating 3.8 vs.

(Speed-dating event) ]
3.1 for control). This
effect was significant
in two out of three

studies.[4][9]

No direct quantitative

data on attractiveness
Estratetraenol ratings found in the

provided search

results.

Table 3: Effects on Social Cognition and Perception
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Compound Study

Participants

Key Findings

Zhou et al., 2014[5]
[10]

Androstadienone

Heterosexual and
homosexual men and

women

Biased heterosexual
females toward
perceiving point-light
walkers as more
masculine.
Homosexual males
responded similarly to
heterosexual females.
[51[10]

Zhou et al., 2014[5]
[10]

Estratetraenol

Heterosexual and
homosexual men and

women

Biased heterosexual
males toward
perceiving point-light
walkers as more
feminine.[5][10]

Oren et al., 2019[11]
[12]

Men

Improved accuracy on

the Interpersonal
Perception Task,
particularly in the
"Intimacy" category.
Increased emotional
reaction to images of
romantic touch.[11]
[12]

Wu et al., 2022[13]
[14]

76 heterosexual men

Increased preference
for larger-later sexual
rewards, suggesting
an increase in sexual
motivation.[13][14]

Experimental Protocols

To ensure the reproducibility and critical evaluation of the cited findings, this section details the

methodologies of key experiments.
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Speed-Dating Study (Saxton et al., 2008)

Objective: To investigate the effect of androstadienone on women's perception of male
attractiveness in a real-world setting.

Participants: 66 men and 54 women across three separate speed-dating events.

Procedure: A solution of androstadienone (in clove oil as a carrier) or a control solution
(clove oil alone or water) was applied to the upper lip of female participants. Women then
engaged in a series of short "dates" with male participants and rated their attractiveness on a
scale.

Data Analysis: Mixed-model ANOVA was used to analyze the attractiveness ratings.[9]

Gender Perception Study (Zhou et al., 2014)

Objective: To determine if androstadienone and estratetraenol communicate gender
information in a sex-specific manner.

Participants: Heterosexual and homosexual men and women.

Procedure: Participants were exposed to either androstadienone, estratetraenol, or a
control solution (all smelling of cloves) while viewing point-light walkers (PLWSs) with digitally
morphed gaits ranging from masculine to feminine. They were asked to judge the gender of
the PLW.

Key Finding: Exposure to the putative pheromones biased gender perception in a manner
dependent on the participant's sex and sexual orientation.[5][10]

Social Cognition Study (Oren et al., 2019)

Objective: To examine the effect of estratetraenol on men's social cognition.

Participants: Male participants.

Procedure: In a double-blind, within-subject design, participants were exposed to
estratetraenol or a control solution while performing two tasks: the Interpersonal Perception
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Task (evaluating social interactions) and an emotional reaction task (rating emotional
responses to images of touch).

o Data Analysis: Statistical analysis revealed improved performance on the social cognition
task and a stronger emotional reaction to romantic touch under the influence of
estratetraenol.[11][12]

Proposed Signaling Pathways and Experimental
Workflows

The precise signaling mechanisms of estratetraenol and androstadienone in humans remain a
subject of investigation. While the existence and functionality of a human vomeronasal organ
(VNO) is debated, studies suggest that these compounds may act through the main olfactory
epithelium, influencing higher-order brain regions.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b030845?utm_src=pdf-body
https://www.semanticscholar.org/paper/A-scent-of-romance%3A-human-putative-pheromone-men%E2%80%99s-Oren-Peled-Avron/3009448e2245f3daf7c9df05aae2b814a445caba
https://pmc.ncbi.nlm.nih.gov/articles/PMC6778825/
https://www.benchchem.com/product/b030845?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Putative Signaling Pathway of Estratetraenol and Androstadienone
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Caption: Putative signaling pathway for estratetraenol and androstadienone.

The diagram above illustrates a simplified, putative signaling pathway. Upon inhalation, these
steroids are thought to interact with receptors in the main olfactory epithelium. This signal is
then relayed via the olfactory bulb to higher brain centers, including the hypothalamus (involved
in regulating hormonal and autonomic responses), the amygdala (a key center for emotional
processing), and the prefrontal cortex (involved in decision-making and social cognition).
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General Experimental Workflow for Human Pheromone Research

Participant Recruitment
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Double-Blind Placebo-Controlled Design
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Behavioral/Physiological/Neural Measurement

Data Analysis

Publication of Results

Click to download full resolution via product page
Caption: A typical experimental workflow in human pheromone studies.

The above diagram outlines a standard workflow for conducting research on putative human
pheromones. A double-blind, placebo-controlled design is crucial to mitigate bias.

Conclusion
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The existing body of research suggests that estratetraenol and androstadienone can exert
subtle, context-dependent effects on human mood, perception, and social cognition in a sex-
specific manner. Androstadienone has been more extensively studied and appears to positively
influence women's mood and their perception of male attractiveness. Estratetraenol has been
shown to enhance social cognition in men, particularly in romantic or intimate contexts.
However, it is important to note that the classification of these steroids as true human
pheromones remains a topic of scientific debate. Further research with rigorous, ecologically
valid methodologies is required to fully elucidate their roles in human chemical communication
and to explore their potential applications in drug development and other fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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